Cas no 946217-49-8 (N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide)

• Product Name: N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide
• CAS No: 946217-49-8
• MF: C₂₂H₃₁N₃O₂
• MW: 369.500445604324
• CID: 5516979
• Update Time: 2025-06-22

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-3-(4-methoxyphenyl)propanamide
• N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C22H31N3O2/c1-24(2)19-11-9-18(10-12-19)21(25(3)4)16-23-22(26)15-8-17-6-13-20(27-5)14-7-17/h6-7,9-14,21H,8,15-16H2,1-5H3,(H,23,26)
• InChI Key： BYXNBWRYHUPXAD-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1=CC=C(N(C)C)C=C1)(=O)CCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 369.242
• Monoisotopic Mass: 369.242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Additional information on N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide

Introduction to N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide (CAS No. 946217-49-8)

N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide, identified by its CAS number 946217-49-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and amine functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry.

The structure of this compound features a phenyl ring substituted with dimethylamino groups at the 2 and 4 positions, further modified by a propyl chain that terminates in an amide group. The presence of the 4-methoxyphenyl moiety adds another layer of complexity, making this molecule a promising candidate for further investigation. The combination of these functional groups suggests that it may exhibit unique chemical properties, including potential interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide structure presents an intriguing framework for such investigations. Its molecular architecture allows for multiple points of interaction with biological systems, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple aromatic rings and amine groups provides a rich surface for binding interactions, making it a versatile platform for designing molecules with specific pharmacological profiles. Researchers have been exploring similar structures in the hope of identifying compounds that can effectively target receptors or enzymes involved in disease processes.

Recent studies have highlighted the importance of molecular diversity in drug development. Compounds like N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide are being investigated for their ability to interact with a wide range of biological targets. The dimethylamino groups, in particular, are known to enhance binding affinity and selectivity, which are critical factors in the design of effective drugs.

The role of computational chemistry in the study of such compounds cannot be overstated. Advanced computational methods are being employed to predict the behavior of molecules like this one before they are synthesized. These techniques allow researchers to optimize the structure for better pharmacological properties, reducing the time and cost associated with traditional trial-and-error approaches.

Another area of interest is the synthesis of derivatives of N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide. By modifying specific functional groups, scientists aim to enhance its biological activity or reduce potential side effects. Such modifications can lead to the discovery of new drugs with improved efficacy and safety profiles.

The pharmaceutical industry is increasingly recognizing the value of innovative compounds like this one. Companies are investing heavily in research and development to identify new molecular entities that can address unmet medical needs. The complexity and versatility of structures such as N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide make them attractive candidates for future drug candidates.

In conclusion, N-2-(dimethylamino)-2-4-(dimethylamino)phenylethyl-3-(4-methoxyphenyl)propanamide (CAS No. 946217-49-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential applications in drug development position it as a promising candidate for further research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the fight against disease.